Cas no 1203344-45-9 (1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one)

• Product Name: 1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one
• CAS No: 1203344-45-9
• MF: C₂₂H₂₁ClN₄O₂S
• MW: 440.945742368698
• CID: 6614444
• PubChem ID: 45502172
• Update Time: 2025-10-29

1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one
• 1-[4-[4-[2-(3-chloroanilino)-1,3-thiazole-4-carbonyl]piperazin-1-yl]phenyl]ethanone
• VU0643223-1
• 1-(4-(4-(2-((3-chlorophenyl)amino)thiazole-4-carbonyl)piperazin-1-yl)phenyl)ethanone
• 1203344-45-9
• F5448-0314
• AKOS024508494
• 1-[4-(4-{2-[(3-chlorophenyl)amino]-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenyl]ethan-1-one

• Inchi： 1S/C22H21ClN4O2S/c1-15(28)16-5-7-19(8-6-16)26-9-11-27(12-10-26)21(29)20-14-30-22(25-20)24-18-4-2-3-17(23)13-18/h2-8,13-14H,9-12H2,1H3,(H,24,25)
• InChI Key： OVWJWYVHJNJWBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)C(N1CCN(C2C=CC(C(C)=O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 440.1073748g/mol
• Monoisotopic Mass: 440.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one

Chemical Profile of 1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one (CAS No. 1203344-45-9)

1-4-(4-{2-(3-chlorophenyl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one, identified by its CAS number 1203344-45-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, including a thiazole ring and a piperazine moiety, which are well-documented for their biological activity and potential therapeutic applications.

The molecular framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The thiazole core, a five-membered heterocycle containing sulfur and nitrogen atoms, is renowned for its role in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The piperazine ring, on the other hand, is frequently found in drugs targeting central nervous system disorders, such as antipsychotics and antidepressants, due to its ability to modulate neurotransmitter activity.

The presence of a 3-chlorophenyl group in the structure suggests potential interactions with biological targets that are sensitive to halogenated aromatic systems. Halogenated phenyl rings are commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability. Additionally, the carbonyl group within the thiazole ring may serve as a key pharmacophore for hydrogen bonding interactions with biological targets, further influencing the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have indicated that the combination of the thiazole, piperazine, and phenyl moieties in this compound may facilitate interactions with a variety of biological receptors and enzymes. For instance, the piperazine moiety could potentially interact with serotonin or dopamine receptors, while the thiazole ring might engage with enzymes involved in metabolic pathways relevant to inflammation or infection.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-chlorophenyl group and the formation of the amide bond between the thiazole ring and the piperazine moiety are critical steps that must be meticulously controlled. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have improved the efficiency and scalability of producing such complex molecules.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various pharmacological assays. The structural features present in this molecule suggest potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial. Furthermore, the combination of heterocyclic scaffolds may also make it a valuable candidate for developing novel antimicrobial agents against drug-resistant pathogens.

The role of computational tools in drug discovery has been instrumental in evaluating the potential of this compound. Molecular docking simulations have been used to predict interactions with target proteins such as kinases and G protein-coupled receptors (GPCRs). These simulations help identify key binding pockets and optimize the molecular structure for improved efficacy. Additionally, virtual screening techniques have been employed to identify analogs with enhanced binding affinity or selectivity.

As research progresses, the integration of experimental data with computational predictions will continue to refine our understanding of this compound's pharmacological properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide insights into the three-dimensional structure of drug-target complexes, further validating computational models and guiding structural modifications.

The development of novel therapeutic agents often involves iterative cycles of synthesis, characterization, and biological testing. This compound exemplifies how intricate molecular architectures can be designed to target specific biological pathways with high precision. By leveraging knowledge from previous studies on related scaffolds, researchers can accelerate the discovery process while minimizing trial-and-error experimentation.

The future prospects for this compound are promising, particularly in light of ongoing research into innovative drug designs. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one may play a pivotal role in addressing unmet medical needs through targeted therapy.